Cas no 1805161-87-8 (Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805161-87-8
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4844542
• Update Time: 2025-06-13

Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H10F6N2O3/c1-21-9(20)3-7-5(4-18)6(10(12,13)14)2-8(19-7)22-11(15,16)17/h2H,3-4,18H2,1H3
• InChI Key： SEQJBHHZMIWFRA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)OC)C=1CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate

Recent Advances in the Study of Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805161-87-8)

The compound Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805161-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the treatment of neurological disorders and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of this compound via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers highlighted the importance of the trifluoromethoxy group in enhancing the compound's metabolic stability and membrane permeability, which are critical factors for oral bioavailability. Additionally, the presence of the aminomethyl moiety was found to facilitate interactions with target proteins, suggesting potential applications in enzyme inhibition.

In another groundbreaking study, researchers investigated the compound's activity as a modulator of GABA_A receptors, which are implicated in anxiety and epilepsy. The results demonstrated that Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate exhibited high affinity and selectivity for specific receptor subtypes, paving the way for its development as a novel anxiolytic or anticonvulsant agent. The study also utilized molecular docking simulations to elucidate the binding interactions, providing valuable insights for structure-activity relationship (SAR) optimization.

Further research has explored the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly inhibited the production of pro-inflammatory cytokines in vitro, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis. The trifluoromethyl group was identified as a key structural feature contributing to this activity, likely due to its electron-withdrawing effects and ability to stabilize reactive intermediates.

Despite these promising findings, challenges remain in the development of Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate as a therapeutic agent. Issues such as off-target effects and metabolic clearance rates need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Future directions may include the exploration of prodrug strategies to improve pharmacokinetic properties and the identification of additional molecular targets.

In conclusion, recent studies on Methyl 3-(aminomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805161-87-8) highlight its potential as a versatile scaffold in drug discovery. Its synthesis, biological activities, and therapeutic applications continue to be areas of active investigation, with promising results that could lead to the development of novel treatments for neurological and inflammatory diseases. As research progresses, this compound is likely to remain a focal point in the chemical biology and pharmaceutical communities.